N-[(3,4-dichlorophenyl)carbamothioyl]-2-phenylacetamide

• IUPAC Name: N-[(3,4-dichlorophenyl)carbamothioyl]-2-phenylacetamide
• InChI: InChI=1S/C15H12Cl2N2OS/c16-12-7-6-11(9-13(12)17)18-15(21)19-14(20)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H2,18,19,20,21)
• InChI Key: KMCQCGHZDCMQMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC(=S)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H12Cl2N2OS
• Molecular Weight: 339.2 g/mol

Description

N-[(3,4-dichlorophenyl)carbamothioyl]-2-phenylacetamide is a chemical compound with a molecular formula of C15H13Cl2N2OSThis compound is characterized by the presence of a dichlorophenyl group, a carbamothioyl group, and a phenylacetamide group, which contribute to its distinct chemical behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3,4-dichlorophenyl)carbamothioyl]-2-phenylacetamide typically involves the reaction of 3,4-dichloroaniline with phenylacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the pure compound .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

N-[(3,4-dichlorophenyl)carbamothioyl]-2-phenylacetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous conditions.

Substitution: Nucleophiles such as amines or thiols; reactions are conducted in the presence of a base to facilitate the substitution.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

N-[(3,4-dichlorophenyl)carbamothioyl]-2-phenylacetamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals .

Mechanism of Action

The mechanism of action of N-[(3,4-dichlorophenyl)carbamothioyl]-2-phenylacetamide involves its interaction with specific molecular targets. The compound is known to inhibit certain enzymes or receptors, leading to its biological effects. The exact molecular pathways and targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-[(3,4-dichlorophenyl)carbamothioyl]benzamide
• N-[(3,4-dichlorophenyl)carbamothioyl]cyclopentanecarboxamide
• N-{[(3,4-dichlorophenyl)carbamothioyl]amino}propanamide

Uniqueness

N-[(3,4-dichlorophenyl)carbamothioyl]-2-phenylacetamide is unique due to its specific structural features, which confer distinct chemical and biological properties.